Cas no 19701-85-0 ((2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide)

• Product name: (2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide
• CAS No: 19701-85-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD00237513
• CID: 149437
• PubChem ID: 193547

(2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,1-acetyl-N-methyl-, (2S)-
• 2-Pyrrolidinecarboxamide,1-acetyl-N-methyl-,(2S)-(9CI)
• 1-acetyl-N-methyl-L-prolinamide
• 1-acetyl-N-methylprolinamide
• 2-Pyrrolidinecarboxamide, 1-acetyl-N-methyl-, (S)-
• N-Acetyl-L-proline N-methylamide
• N-Acetylproline N-methylamide
• N-alpha-Acetyl-L-proline N-methylamide
• (2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide
• Acetyl-L-proline-N-methylamide
• SCHEMBL10136486
• EN300-202148
• 19701-85-0
• DTXSID20941466
• AKOS006238314
• Acetylprolin-N-methylamid
• 1-Acetyl-N-methylpyrrolidine-2-carboximidic acid

• MDL： MFCD00237513
• Inchi： InChI=1S/C8H14N2O2/c1-6(11)10-5-3-4-8(10,2)7(9)12/h3-5H2,1-2H3,(H2,9,12)/t8-/m0/s1
• InChI Key： OJRJMOQQXWKTSE-QMMMGPOBSA-N
• SMILES： CC(N1CCC[C@]1(C(=O)N)C)=O

Computed Properties

• Exact Mass: 170.10562
• Monoisotopic Mass: 170.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.126
• Boiling Point: 411.3°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.494
• PSA: 49.41
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide

Comprehensive Overview of (2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide (CAS No. 19701-85-0)

(2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide, with the CAS number 19701-85-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral molecule, characterized by its pyrrolidine backbone and acetyl and carboxamide functional groups, is often explored for its potential applications in drug development and as a building block in synthetic chemistry. Its unique stereochemistry, denoted by the (2S) configuration, makes it a valuable candidate for enantioselective synthesis and medicinal chemistry studies.

In recent years, the demand for chiral intermediates like (2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. Researchers are particularly interested in its role as a precursor for bioactive molecules, including neuromodulators and enzyme inhibitors. The compound’s N-methyl and acetyl moieties contribute to its metabolic stability, a critical factor in drug design and pharmacokinetics.

The synthesis of CAS 19701-85-0 typically involves multi-step organic reactions, including amide coupling and stereoselective reduction. Its purity and enantiomeric excess are often verified using HPLC and NMR spectroscopy, ensuring compliance with pharmaceutical-grade standards. Given its structural complexity, the compound is frequently discussed in forums and publications related to organic synthesis optimization and green chemistry, aligning with the industry’s push for sustainable practices.

From a commercial perspective, (2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide is supplied by leading chemical manufacturers under stringent quality controls. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. Laboratories and institutions often search for bulk suppliers or custom synthesis services to procure this compound for research purposes.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of CAS 19701-85-0. Computational models increasingly rely on such chiral templates to predict molecular interactions and binding affinities. This intersection of cheminformatics and experimental chemistry underscores the compound’s versatility in modern scientific workflows.

In summary, (2S)-1-acetyl-N-methylpyrrolidine-2-carboxamide (CAS No. 19701-85-0) represents a critical tool for researchers exploring stereochemistry, drug development, and catalysis. Its applications span from academic laboratories to industrial-scale production, reflecting its broad utility in the chemical sciences.